Cas no 620548-34-7 (benzyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: benzyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 620548-34-7
• MF: C₂₆H₂₂O₇
• MW: 446.448688030243
• CID: 5417494
• Update Time: 2025-08-04

benzyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-benzyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• benzyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C26H22O7/c1-29-21-10-6-9-18(26(21)30-2)13-23-25(28)20-12-11-19(14-22(20)33-23)31-16-24(27)32-15-17-7-4-3-5-8-17/h3-14H,15-16H2,1-2H3
• InChI Key： UUHAPRINZWFXOG-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)COC1C=C2OC(=CC3=CC=CC(OC)=C3OC)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on benzyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Chemical Profile of Benzyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate (CAS No. 620548-34-7)

Benzyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 620548-34-7, exhibits a unique structural framework that combines elements of benzofuran and acetoacetate derivatives, making it a promising candidate for further exploration in drug discovery and molecular design.

The molecular structure of this compound features a central benzofuran core substituted with an acetoacetate moiety at the 6-position and an α,β-unsaturated carbonyl group linked to a 2,3-dimethoxyphenyl group. This arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological activities. The presence of the α,β-unsaturated carbonyl functionality is particularly noteworthy, as such groups are frequently involved in Michael addition reactions and other key transformations in organic synthesis.

In recent years, there has been growing interest in the development of heterocyclic compounds for their potential therapeutic applications. Benzofuran derivatives, in particular, have been extensively studied due to their structural versatility and biological relevance. The compound under discussion incorporates a benzofuran scaffold, which is known to exhibit various pharmacological effects, including anti-inflammatory, antioxidant, and antimicrobial properties. The dimethoxy substitution on the phenyl ring further enhances its pharmacological profile by influencing electronic distribution and metabolic stability.

The acetoacetate group in the molecule serves as a versatile handle for further functionalization. It can undergo condensation reactions with amines to form β-ketoesters or participate in Michael additions with nucleophiles. These reactions are fundamental in constructing more complex molecular architectures, which are often required for achieving higher selectivity and potency in drug candidates. The benzyl group at the 2-position of the acetoacetate moiety adds another layer of modularity, allowing for easy derivatization through nucleophilic substitution or elimination reactions.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like Benzyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation have streamlined the synthesis of heterocyclic compounds, making it feasible to explore their biological potential more rapidly. These methods have been instrumental in accessing novel derivatives with improved pharmacokinetic properties.

The biological activity of this compound has been the subject of several preliminary studies. Researchers have investigated its interaction with various biological targets, including enzymes and receptors implicated in inflammatory pathways. The structural features of the molecule suggest that it may modulate key signaling cascades by binding to specific binding sites on target proteins. For instance, the α,β-unsaturated carbonyl group could interact with nucleophilic residues in enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central to inflammatory responses.

The dimethoxyphenyl moiety is another critical feature that may contribute to its biological activity. Substituted phenols are well-known for their ability to scavenge reactive oxygen species (ROS) and inhibit oxidative stress-mediated pathways. This property is particularly relevant in conditions where inflammation and oxidative damage play significant roles, such as neurodegenerative diseases or chronic inflammatory disorders. The combination of these structural elements may confer multifaceted therapeutic benefits.

In vitro studies have begun to elucidate the mechanistic aspects of this compound's action. Initial assays suggest that it may exhibit inhibitory effects on enzymes involved in prostaglandin synthesis, potentially leading to anti-inflammatory effects similar to those observed with nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its ability to interact with metalloproteinases has been explored, as these enzymes are implicated in tissue degradation and remodeling processes associated with various pathological conditions.

The potential applications of Benzyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate extend beyond inflammation management. Its structural motif is reminiscent of molecules that have shown promise in treating neurological disorders by modulating neurotransmitter systems or reducing oxidative stress in neural tissues. Furthermore, its compatibility with various synthetic transformations makes it a valuable scaffold for generating libraries of derivatives for high-throughput screening.

The synthesis and characterization of this compound also highlight the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict binding affinities and optimal conformations for potential drug candidates like this one. These predictions guide experimental efforts by identifying key interactions between the molecule and biological targets, thereby accelerating the development process.

The future direction of research on Benzyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate will likely focus on optimizing its pharmacological properties through structure-based design. By modifying substituents such as the dimethoxyphenyl group or introducing additional functional groups at strategic positions within the molecule, researchers can fine-tune its activity profile. This approach leverages the compound's inherent flexibility as a scaffold for developing novel therapeutics.

In conclusion, Benzyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate represents a promising entity in pharmaceutical chemistry with significant potential for further exploration. Its unique structural features combined with preliminary evidence of biological activity make it an attractive candidate for developing new treatments targeting inflammatory and neurological disorders. As synthetic methodologies continue to evolve and computational tools become more sophisticated，the prospects for harnessing this compound's therapeutic potential are bound to expand.